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Introduction
Magnesium hydroxynaphthoate, a compound identified as the magnesium salt of 3-hydroxy-

2-naphthoic acid, presents a curious case within the landscape of chemical and pharmaceutical

research. Despite its documented existence, publicly accessible, in-depth technical information

regarding its discovery, history, synthesis, and biological activity remains remarkably scarce.

This guide serves to consolidate the limited available information on magnesium
hydroxynaphthoate, primarily known by its trade name, Regacholyl, and to highlight the

significant gaps in the current scientific literature.

Historical Context and Discovery
The history of magnesium hydroxynaphthoate is not well-documented in readily available

scientific literature. Its primary identifier, the brand name Regacholyl, points towards a past or

niche application. One source indicates that an aqueous solution of Regacholyl has been used

as a solubilizing agent for riboflavin (Vitamin B2).[1] This suggests a potential application in

pharmaceutical formulations or nutritional supplements, though extensive evidence to support

widespread or current use is lacking. The discovery of its parent compound, 3-hydroxy-2-

naphthoic acid, is more clearly established, with its synthesis first reported in the late 19th

century. However, the specific history of the development of its magnesium salt is not detailed

in the reviewed literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15181712?utm_src=pdf-interest
https://www.benchchem.com/product/b15181712?utm_src=pdf-body
https://www.benchchem.com/product/b15181712?utm_src=pdf-body
https://www.benchchem.com/product/b15181712?utm_src=pdf-body
https://www.benchchem.com/product/b15181712?utm_src=pdf-body
http://www.datasolution.sk/pdfenc/r.pdf?PHPSESSID=9c9d4c3dcf9c892441c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
Based on its constituent parts, magnesium hydroxynaphthoate is an organic magnesium

salt. The anion, 3-hydroxy-2-naphthoate, is derived from 3-hydroxy-2-naphthoic acid, a solid

with a melting point of 222-223°C. The magnesium salt itself is noted in chemical databases,

but detailed experimental data on its specific physical and chemical properties, such as

solubility, stability, and spectroscopic data, are not readily available in the public domain.

Table 1: Chemical Identification of Magnesium Hydroxynaphthoate

Property Value

Chemical Name Magnesium 3-hydroxy-2-naphthoate

Synonyms Magnesium hydroxynaphthoate, Regacholyl

Molecular Formula C22H14MgO6

Parent Acid 3-Hydroxy-2-naphthoic acid

Parent Acid CAS 92-70-6

Synthesis
Detailed experimental protocols for the synthesis of magnesium hydroxynaphthoate are not

published in accessible scientific journals or patents. However, a general synthesis can be

inferred from standard organic and inorganic chemical principles. The process would likely

involve the reaction of 3-hydroxy-2-naphthoic acid with a suitable magnesium base, such as

magnesium hydroxide or magnesium oxide, in an appropriate solvent.

A logical workflow for such a synthesis is proposed below. It is important to note that this is a

theoretical pathway and has not been verified with experimental data.
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Caption: A theoretical workflow for the synthesis of magnesium hydroxynaphthoate.

Applications and Mechanism of Action
The primary documented application for magnesium hydroxynaphthoate, under the name

Regacholyl, is as a solubilizing agent for riboflavin.[1] The mechanism by which it enhances the

solubility of riboflavin is not specified but may involve the formation of a more soluble complex

or alteration of the solvent properties.

Beyond this specific use, there is no substantive information on other therapeutic applications

or the mechanism of action of magnesium hydroxynaphthoate as a standalone active

pharmaceutical ingredient. No clinical trial data, pharmacological studies, or detailed

toxicological reports for magnesium hydroxynaphthoate were identified during the literature

review.

Due to the absence of data on its biological effects, no signaling pathways can be described.

Conclusion
Magnesium hydroxynaphthoate remains a compound with a minimal public footprint in the

scientific and pharmaceutical literature. While its identity as the magnesium salt of 3-hydroxy-2-

naphthoic acid and its use as a solubilizing agent under the trade name Regacholyl are noted,

there is a profound lack of in-depth technical information. Key areas where data is absent

include its detailed discovery and history, specific experimental protocols for its synthesis and
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analysis, quantitative data on its properties, and any evidence of pharmacological or biological

activity beyond its role as a pharmaceutical excipient. For researchers and drug development

professionals, magnesium hydroxynaphthoate represents a largely unexplored chemical

entity. Further investigation would be required to ascertain if it possesses any therapeutic

potential or other valuable properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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